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Compound of Interest

Compound Name: Enloplatin

Cat. No.: B1141759 Get Quote

Introduction
Enloplatin is a second-generation platinum-based antineoplastic agent, structurally analogous

to carboplatin.[1] Its mechanism of action, like other platinum compounds, is primarily attributed

to its ability to form covalent cross-links with DNA, thereby inhibiting DNA replication and

transcription, ultimately leading to apoptosis in cancer cells.[2][3] While Enloplatin's clinical

development was not pursued, its unique properties and potential for non-cross-resistance with

other platinum agents make it a compound of interest for preclinical research.[4]

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the formulation of Enloplatin for experimental use. It covers the

essential scientific principles, detailed protocols for in vitro and in vivo studies, and analytical

methods for characterization, ensuring scientific integrity and reproducibility.

Chemical and Physical Properties
A thorough understanding of Enloplatin's physicochemical properties is fundamental to

developing stable and effective formulations.
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Property Value Source

Molecular Formula C₁₃H₂₂N₂O₅Pt PubChem CID: 68737[4]

Molecular Weight 481.41 g/mol PubChem CID: 68737[4]

Appearance
White to off-white crystalline

powder (presumed)

Inferred from related platinum

compounds

Solubility Water-soluble Wikipedia[5]

Mechanism of Action: The Rationale for Formulation
Design
Enloplatin, as a platinum(II) complex, acts as a DNA alkylating agent.[4] The central platinum

atom forms covalent bonds with the N7 positions of purine bases in DNA, leading to intrastrand

and interstrand cross-links.[2][3] This distortion of the DNA helix obstructs the machinery of

DNA replication and repair, triggering cell cycle arrest and apoptosis. The formulation strategy

for Enloplatin, therefore, aims to deliver the active compound to its target in a stable and

bioavailable form.
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Figure 1. Simplified diagram of Enloplatin's mechanism of action.
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Caption: Figure 1. Simplified diagram of Enloplatin's mechanism of action.

Formulation for In Vivo Experimental Use
For preclinical in vivo studies, Enloplatin is typically administered intravenously. The choice of

vehicle is critical to ensure the stability and solubility of the compound. Based on data from its
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close analog, carboplatin, the following formulation is recommended.

Recommended Vehicle and Rationale
Vehicle: 5% Dextrose in Water (D5W) for Injection.

Rationale:

Stability: Platinum compounds like carboplatin exhibit greater stability in dextrose solutions

compared to chloride-containing solutions such as 0.9% Sodium Chloride (Normal Saline). In

saline, the chloride ions can displace the carboxylate ligand of carboplatin (and likely

Enloplatin), leading to the formation of more reactive and potentially more toxic species.

Solubility: Enloplatin is reported to be water-soluble, and D5W provides an isotonic aqueous

vehicle suitable for intravenous administration.

Protocol for Preparation of Enloplatin for Intravenous
Administration
This protocol provides a step-by-step guide for preparing a 1 mg/mL solution of Enloplatin in

D5W. Adjustments can be made based on the required final concentration and dose volume.

Materials:

Enloplatin powder

Sterile 5% Dextrose in Water (D5W) for Injection

Sterile vials

Calibrated analytical balance

Sterile syringes and needles

0.22 µm sterile syringe filter

Procedure:
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Aseptic Technique: All procedures should be performed in a laminar flow hood using aseptic

techniques to ensure the sterility of the final product.

Weighing: Accurately weigh the required amount of Enloplatin powder using a calibrated

analytical balance. For example, to prepare 10 mL of a 1 mg/mL solution, weigh 10 mg of

Enloplatin.

Reconstitution: Transfer the weighed Enloplatin powder to a sterile vial. Using a sterile

syringe, add the calculated volume of D5W for Injection to the vial. In this example, add 10

mL of D5W.

Dissolution: Gently swirl the vial until the Enloplatin powder is completely dissolved. Avoid

vigorous shaking to prevent foaming.

Sterile Filtration: Using a new sterile syringe, draw up the Enloplatin solution and pass it

through a 0.22 µm sterile syringe filter into a final sterile vial. This step removes any potential

particulate matter and ensures sterility.

Labeling and Storage: Label the vial clearly with the compound name, concentration, date of

preparation, and storage conditions. For immediate use, the solution can be kept at room

temperature. For short-term storage, it is advisable to store the solution at 2-8°C, protected

from light. Stability studies for Enloplatin in D5W are not publicly available; therefore, it is

recommended to prepare the solution fresh for each experiment.
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Figure 2. Workflow for preparing Enloplatin for in vivo use.
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Caption: Figure 2. Workflow for preparing Enloplatin for in vivo use.

Formulation for In Vitro Experimental Use
For in vitro experiments, such as cell-based assays, it is crucial to prepare stock solutions of

Enloplatin that are sterile and compatible with cell culture media.

Recommended Solvents and Rationale
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Primary Solvent: Sterile Water for Injection or Phosphate-Buffered Saline (PBS).

Rationale:

Biocompatibility: Aqueous-based solvents are generally well-tolerated by cells in culture.

Solubility: Enloplatin's water solubility allows for the preparation of stock solutions in these

vehicles.

A Note of Caution on DMSO: While dimethyl sulfoxide (DMSO) is a common solvent for many

compounds in in vitro studies, it is not recommended for platinum-based drugs like Enloplatin.

DMSO can react with platinum complexes, displacing ligands and altering the chemical

structure and biological activity of the compound.

Protocol for Preparation of Enloplatin Stock Solution for
In Vitro Use
This protocol describes the preparation of a 10 mM Enloplatin stock solution.

Materials:

Enloplatin powder (MW: 481.41 g/mol )

Sterile Water for Injection or sterile PBS

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Sterile syringes and needles

0.22 µm sterile syringe filter

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the required mass of Enloplatin.

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution: Mass = 0.010 mol/L * 0.001 L * 481.41

g/mol = 0.0048141 g = 4.81 mg.
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Weighing: Accurately weigh approximately 4.81 mg of Enloplatin powder.

Dissolution: Transfer the powder to a sterile tube and add 1 mL of sterile Water for Injection

or PBS. Vortex briefly to dissolve.

Sterile Filtration: Filter the stock solution through a 0.22 µm sterile syringe filter into a new

sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light. It is

recommended to use a freshly thawed aliquot for each experiment.

Working Dilutions: Prepare working dilutions of Enloplatin by further diluting the stock solution

in the appropriate cell culture medium immediately before adding to the cells.

Analytical Characterization
To ensure the quality and integrity of the prepared Enloplatin formulations, analytical

characterization is essential.

Recommended Analytical Techniques
Technique Application Key Parameters

High-Performance Liquid

Chromatography (HPLC)

Purity assessment and

quantification of Enloplatin.[6]

Reversed-phase C18 or cyano

column, UV detection at 230

nm.[6]

Flameless Atomic Absorption

Spectrometry (FAAS)

Quantification of total platinum

content.[6]

Graphite furnace, Zeeman

background correction.[6]

pH Measurement
Assessment of the

formulation's pH.
Standard pH meter.

Visual Inspection
Detection of particulate matter

or discoloration.

Visual examination against a

light and dark background.

Stability Considerations
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The stability of Enloplatin in solution is a critical factor for the reliability of experimental results.

While specific stability data for Enloplatin is limited, the following general guidelines based on

its analogs should be considered:

Aqueous Solutions: Platinum complexes can undergo aquation, where water molecules

displace the ligands. This process can be influenced by pH and temperature.

Effect of Chloride Ions: As previously mentioned, chloride ions can react with carboplatin-like

structures, and it is prudent to assume a similar reactivity for Enloplatin.

Light Sensitivity: Many platinum compounds are light-sensitive. Therefore, it is recommended

to protect Enloplatin solutions from light during preparation and storage.

Storage: For short-term storage, refrigeration (2-8°C) is recommended. For longer-term

storage of stock solutions, freezing (-20°C or -80°C) is advisable. However, the stability of

frozen Enloplatin solutions should be empirically determined if long-term storage is

required.

Safety Precautions
Enloplatin is a potent cytotoxic agent and should be handled with appropriate safety

precautions in a facility equipped for handling hazardous substances.

Personal Protective Equipment (PPE): Wear gloves, a lab coat, and eye protection at all

times when handling Enloplatin powder or solutions.

Containment: All handling of Enloplatin powder should be performed in a chemical fume

hood or a biological safety cabinet to prevent inhalation of airborne particles.

Waste Disposal: Dispose of all contaminated materials (e.g., vials, syringes, PPE) in

accordance with institutional and local regulations for cytotoxic waste.

References
Amorusi P, Lessard D, Bansal SK, Selinger K, Yacobi A, Tonelli AP. Analysis of enloplatin by
liquid chromatography and of platinum by atomic absorption spectrometry in various
biological fluids. J Pharm Biomed Anal. 1994;12(8):1023-1033.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1141759?utm_src=pdf-body
https://www.benchchem.com/product/b1141759?utm_src=pdf-body
https://www.benchchem.com/product/b1141759?utm_src=pdf-body
https://www.benchchem.com/product/b1141759?utm_src=pdf-body
https://www.benchchem.com/product/b1141759?utm_src=pdf-body
https://www.benchchem.com/product/b1141759?utm_src=pdf-body
https://www.benchchem.com/product/b1141759?utm_src=pdf-body
https://www.benchchem.com/product/b1141759?utm_src=pdf-body
https://www.benchchem.com/product/b1141759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wheate NJ, Walker S, Craig GE, Oun R. The status of platinum anticancer drugs in the clinic
and in clinical trials. Dalton Trans. 2010;39(35):8113-8127.

National Center for Biotechnology Information. PubChem Compound Summary for CID

68737, Enloplatin. [Link]. Accessed January 15, 2026.

Enloplatin. In: Wikipedia. ; 2023. [Link]. Accessed January 15, 2026.

Kudelka AP, Siddik ZH, Tresukosol D, et al. A phase II and pharmacokinetic study of
enloplatin in patients with platinum refractory advanced ovarian carcinoma. Anticancer
Drugs. 1997;8(7):649-656.
Dasari S, Tchounwou PB. Cisplatin in cancer therapy: molecular mechanisms of action. Eur J
Pharmacol. 2014;740:364-378.
Johnstone TC, Suntharalingam K, Lippard SJ. The Next Generation of Platinum Drugs:
Targeted Pt(II) Agents, Nanoparticle Delivery, and Pt(IV) Prodrugs. Chem Rev.
2016;116(5):3436-3486.
Boulikas T, Stathopoulos P, Volakakis N, Vougiouka M. Lipoplatin: a new liposomal
formulation of cisplatin. Cancer Chemother Pharmacol. 2005;56(5):497-506.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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